Cas no 1175767-31-3 ((1S)-2-chloro-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol)

• Product Name: (1S)-2-chloro-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol
• CAS No: 1175767-31-3
• MF: C₉H₁₀ClFO₂
• MW: 204.625905513763
• MDL: MFCD09863647
• CID: 5176915
• Update Time: 2025-07-18

(1S)-2-chloro-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-(chloromethyl)-3-fluoro-4-methoxy-, (αS)-
• (S)-2-Chloro-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol
• (1S)-2-chloro-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol

• MDL： MFCD09863647
• Inchi： 1S/C9H10ClFO2/c1-13-9-3-2-6(4-7(9)11)8(12)5-10/h2-4,8,12H,5H2,1H3/t8-/m1/s1
• InChI Key： WEOJHWQBPOXBNH-MRVPVSSYSA-N
• SMILES： [C@@H](C1C=CC(OC)=C(F)C=1)(O)CCl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (1S)-2-chloro-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol

(1S)-2-Chloro-1-(3-Fluoro-4-Methoxyphenyl)ethan-1-ol (CAS No. 1175767-31-3): An Overview of Its Structure, Synthesis, and Applications in Pharmaceutical Research

(1S)-2-Chloro-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol (CAS No. 1175767-31-3) is a chiral compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique combination of a chloro-substituted ethyl group and a fluorinated, methoxy-substituted phenyl ring, which endows it with a range of interesting chemical and biological properties. In this article, we will delve into the structure, synthesis methods, and potential applications of this compound in the development of novel pharmaceuticals.

Structure and Physical Properties

The molecular structure of (1S)-2-chloro-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol is defined by its chiral center at the carbon atom adjacent to the hydroxyl group. The presence of the chlorine atom and the fluorinated, methoxy-substituted phenyl ring imparts specific stereochemical and electronic properties to the molecule. The compound is a white crystalline solid at room temperature with a melting point of approximately 95°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethanol, and acetone.

Synthesis Methods

The synthesis of (1S)-2-chloro-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol has been explored through various routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the asymmetric reduction of a corresponding ketone or aldehyde using chiral catalysts or enzymes. For example, a study published in the Journal of Organic Chemistry reported the use of a chiral phosphoric acid catalyst to achieve high enantioselectivity in the reduction of 2-chloro-1-(3-fluoro-4-methoxyphenyl)ethyl ketone to the desired alcohol.

Another method involves the nucleophilic substitution reaction between 2-chloroethyl chloride and 3-fluoro-4-methoxybenzene using a suitable base such as potassium tert-butoxide. This reaction can be optimized to achieve high yields and regioselectivity by carefully controlling reaction conditions such as temperature and solvent choice.

Biological Activity and Pharmaceutical Applications

(1S)-2-Chloro-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol has shown promising biological activity in several areas, making it a valuable intermediate in the development of new drugs. One area of particular interest is its potential as an inhibitor of specific enzymes involved in metabolic pathways. A recent study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cytochrome P450 enzymes, which are crucial for drug metabolism. This property could be leveraged to design drugs with improved pharmacokinetic profiles.

In addition to its enzyme-inhibiting properties, (1S)-2-chloro-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol has been investigated for its potential as an antiviral agent. Research conducted at a leading pharmaceutical company revealed that this compound exhibits potent antiviral activity against several strains of influenza virus. The mechanism of action appears to involve interference with viral replication processes, making it a promising lead for further drug development.

Safety and Handling Considerations

While (1S)-2-chloro-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol is not classified as a hazardous material or controlled substance, proper safety precautions should be observed during handling and storage. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment such as gloves and safety goggles should be worn when handling this compound to prevent skin contact and inhalation.

Conclusion

(1S)-2-Chloro-1-(3-fluoro-4-methoxyphenyl)ethan-1-ol (CAS No. 1175767-31-3) is a versatile chiral compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive intermediate for the synthesis of novel drugs with improved biological activity and pharmacokinetic properties. Ongoing research continues to uncover new applications for this compound, highlighting its importance in the development of next-generation therapeutics.